Cas no 2688-48-4 (5-hydroxy-3H-benzofuran-2-one)

• Product Name: 5-hydroxy-3H-benzofuran-2-one
• CAS No: 2688-48-4
• MF: C₈H₆O₃
• MW: 150.131442546844
• MDL: MFCD00005857
• CID: 254861
• PubChem ID: 87571005
• Update Time: 2025-05-20

5-hydroxy-3H-benzofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxybenzofuran-2(3H)-one
• HOMOGENTISIC GAMMA-LACTONE
• HOMOGENTISIC LACTONE
• HOMOGENTISIC ACID LACTONE
• 5-HYDROXY-2-COUMARANONE
• 2,5-DIHYDROXYPHENYLACETIC GAMMA-LACTONE
• Homogentisic Acid γ-Lactone
• Homogentisic Acid gamma-Lactone
• 2,3-Dihydro-5-Hydroxybenzofuran-2-One
• 2(3H)-Benzofuranone,5-hydroxy-
• 2,5-DIHYDROXYPHENYLACETIC Γ-LACTONE
• 5-hydroxy-3H-1-benzofuran-2-one
• 2,4-DIHYDROXY-3-METHYL-BENZALDEHYDE
• 2,5-Dihydroxyphenylacetic acid gama-lactone
• 2,5-Dihydroxyphenylacetic acid lactone
• 2,5-Dihydroxyphenylacetic Acid γ-Lactone
• 5-Hydroxy-2(3H)-benzofuranone
• 5-Hydroxybenzofuran-2-one
• 2(3H)-Benzofuranone, 5-hydroxy-
• 5-hydroxy-1-benzofuran-2(3H)-one
• MLS002693363
• 5-hydroxy-3-hydrobenzo[b]furan-2-one
• Homogentisic Acid
• A-Lactone
• NSC61996
• Homogenestic acid lactone
• Homogentisic Acid?-Lactone
• HomogentisicAcidgamma-Lactone
• 5-hydroxy-3H-benzofuran-2-one
• FT-0634444
• AS-59665
• SCHEMBL2460842
• HMS3080L12
• MG7CQ3NRA2
• EINECS 220-252-7
• CHEMBL450556
• TD8103
• 5-Hydroxy-2(3H)-benzofuranone, 97%
• HOMOGENTISIC ACID ?-LACTONE
• NS00028219
• InChI=1/C8H6O3/c9-6-1-2-7-5(3-6)4-8(10)11-7/h1-3,9H,4H
• DTXSID00181388
• J-016584
• SY053384
• SMR001559319
• CHEBI:141343
• MFCD00005857
• A818651
• 5-hydroxy-2-benzofuron
• NSC 61996
• CS-W018161
• AKOS000268404
• UNII-MG7CQ3NRA2
• 2,5-Dihydroxyphenylacetic Acid gamma-Lactone
• H0630
• 2688-48-4
• 5-hydroxy-2,3-dihydro-1-benzofuran-2-one
• NSC-61996
• ALBB-023609
• STL558223
• POUITAHNNRJWMA-UHFFFAOYSA-N
• DB-047040

• MDL： MFCD00005857
• Inchi： 1S/C8H6O3/c9-6-1-2-7-5(3-6)4-8(10)11-7/h1-3,9H,4H2
• InChI Key： POUITAHNNRJWMA-UHFFFAOYSA-N
• SMILES： O1C(CC2C=C(C=CC1=2)O)=O

Computed Properties

• Exact Mass: 150.03200
• Monoisotopic Mass: 150.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Beige crystalline powder
• Density: 1.436
• Melting Point: 191.0 to 194.0 deg-C
• Boiling Point: 231.65°C (rough estimate)
• Flash Point: 167.7°C
• Refractive Index: 1.4500 (estimate)
• PSA: 46.53000
• LogP: 0.85370
• Solubility: Not available

5-hydroxy-3H-benzofuran-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 5-hydroxy-3H-benzofuran-2-one

5-Hydroxy-3H-Benzofuran-2-One: A Comprehensive Overview

5-Hydroxy-3H-benzofuran-2-one, also known by its CAS number CAS No. 2688-48-4, is a fascinating compound with a rich history and diverse applications in various fields. This compound, often abbreviated as HBF, has garnered significant attention due to its unique chemical properties and potential uses in pharmaceuticals, materials science, and environmental chemistry.

The molecular structure of 5-hydroxy-3H-benzofuran-2-one consists of a benzene ring fused with a furan ring, featuring a hydroxyl group at the 5-position and a ketone group at the 2-position. This arrangement imparts the compound with remarkable stability and reactivity, making it a valuable building block in organic synthesis. Recent studies have highlighted its role in the development of novel bioactive molecules, particularly in the context of drug discovery.

One of the most notable aspects of CAS No. 2688-48-4 is its ability to participate in various chemical reactions, such as nucleophilic additions and cyclizations, which are pivotal in constructing complex molecular architectures. Researchers have exploited these properties to synthesize a wide range of derivatives, some of which exhibit potent anti-inflammatory and antioxidant activities.

In terms of biological activity, 5-hydroxy-3H-benzofuran-2-one has shown promise as a potential therapeutic agent. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential application in treating conditions such as arthritis and neurodegenerative diseases.

Beyond its biological applications, this compound has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts and sensors. Recent advancements in green chemistry have further expanded its role by incorporating it into eco-friendly materials that degrade under specific environmental conditions.

The synthesis of CAS No. 2688-48-4 has been optimized through various methodologies, including microwave-assisted synthesis and enzymatic catalysis, which enhance reaction efficiency and reduce environmental impact. These innovations underscore the compound's versatility and adaptability to modern synthetic techniques.

In conclusion, 5-hydroxy-3H-benzofuran-2-one, or CAS No. 2688-48..., stands as a testament to the boundless possibilities inherent in organic compounds with unique structural features. Its continued exploration across multiple disciplines ensures that it remains at the forefront of scientific innovation for years to come.